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Compound of Interest

Compound Name: Mycro1

Cat. No.: B1677581 Get Quote

Application Notes and Protocols for Mycro1
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of Mycro1, a

small molecule inhibitor of the c-Myc/Max protein-protein interaction, for research purposes.

Data Presentation
Parameter Value Source

Molecular Formula C₁₉H₁₅N₅O₂ MedChemExpress

Molecular Weight 357.36 g/mol MedChemExpress

IC₅₀ (c-Myc/Max-DNA binding) 30 µM [1][2]

Recommended Solvent DMSO MedChemExpress

Typical Working Concentration 10 - 20 µM [1][2]

Storage of Stock Solution -20°C or -80°C General Lab Practice

Experimental Protocols
Protocol for Preparing Mycro1 Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Mycro1 in DMSO.
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Materials:

Mycro1 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Balance

Procedure:

Calculate the required mass of Mycro1: To prepare a 10 mM stock solution, use the

following formula:

Mass (g) = Molar Concentration (mol/L) * Volume (L) * Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:

Mass (g) = 0.01 mol/L * 0.001 L * 357.36 g/mol = 0.0035736 g = 3.57 mg

Weigh Mycro1: Carefully weigh out the calculated amount of Mycro1 powder using an

analytical balance in a clean, sterile weigh boat or directly into a sterile microcentrifuge tube.

Dissolve in DMSO: Add the appropriate volume of DMSO to the Mycro1 powder. For the

example above, add 1 mL of DMSO to 3.57 mg of Mycro1.

Ensure complete dissolution: Vortex the solution thoroughly until all the Mycro1 powder is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary.

Aliquot for storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes or cryovials.
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Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protect from light.
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Caption: Mycro1 inhibits the dimerization of c-Myc and Max, preventing DNA binding and gene

transcription.
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Mycro1 Stock Solution Preparation Workflow
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Caption: Workflow for the preparation of a Mycro1 stock solution for research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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